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Compound of Interest

Compound Name: 2-(Chloromethyl)thiirane

Cat. No.: B1265399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(chloromethyl)thiirane, a highly
reactive heterocyclic compound with significant applications in organic synthesis, particularly in
the pharmaceutical and agrochemical industries. This document covers its nomenclature,
physicochemical properties, synthesis, and key reactions, offering a valuable resource for
professionals in drug development and chemical research.

Nomenclature and Identification

The compound with the chemical structure of a thiirane ring substituted with a chloromethyl
group is formally known by its IUPAC name, 2-(chloromethyl)thiirane.[1][2] It is also widely
recognized by several synonyms, which are frequently encountered in chemical literature and
commercial catalogs.

Common Synonyms:

Epithiochlorohydrin[3][4]

Thioepichlorohydrin[3]

Chloropropylene sulfide[3]

1-Chloro-2,3-epithiopropane|3]
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o 3-Chloropropylene sulfide[3]

Physicochemical Properties

2-(Chloromethyl)thiirane is a volatile, clear, colorless to light yellow liquid under standard
conditions.[1] Its high reactivity is attributed to the strained three-membered thiirane ring and
the presence of a reactive chloromethyl group.[1] A summary of its key physical and chemical
properties is presented in the table below.

Property Value Source(s)

Molecular Formula CsHsCIS [1112]

Molecular Weight 108.58 g/mol [1]

CAS Number 3221-15-6 [1112]
Clear colorless to light yellow

Appearance o [1]
liquid

Density 1.275 g/cm3 [1]

Boiling Point 69-70 °C (at 67 mmHgQ) [1]

Melting Point -57.0°C

, 1.5240 to 1.5280 (20°C, 589

Refractive Index ) [1]

nm

Good solubility in water,
Solubilt alcohols, and aqueous
olubiiity : - S
solutions. Limited solubility in

non-polar solvents.

Synthesis and Experimental Protocols

The most common and effective method for the synthesis of 2-(chloromethyl)thiirane involves
the reaction of its oxygen analog, epichlorohydrin, with a sulfur source. Potassium thiocyanate
is a frequently used reagent for this transformation.
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Synthesis of 2-(Chloromethyl)thiirane from
Epichlorohydrin

This procedure details the conversion of an epoxide to a thiirane, a fundamental transformation
in heterocyclic chemistry.

Experimental Protocol:

o Materials: Epichlorohydrin, potassium thiocyanate, a suitable solvent (e.g., aqueous ethanol
or polyethylene glycol), and a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser.

e Procedure:

[¢]

In a round-bottom flask, dissolve potassium thiocyanate in the chosen solvent.
o To this solution, add epichlorohydrin dropwise with continuous stirring.

o The reaction mixture is then heated to reflux for a specified period, with the progress of the
reaction monitored by a suitable technique such as Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.

o The product is extracted using an appropriate organic solvent (e.g., diethyl ether or
dichloromethane).

o The organic layer is washed with water and brine, then dried over anhydrous sodium
sulfate.

o The solvent is removed under reduced pressure, and the crude product is purified by
vacuum distillation to yield pure 2-(chloromethyl)thiirane.
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Synthesis of 2-(Chloromethyl)thiirane

Epichlorohydrin + Potassium Thiocyanate Aqueous Ethanol or PEG

1. Add reagents 2. In solvent

Reflux with Stirring

3. After reaction completion

Extraction with Organic Solvent

. Isolate crude product

Vacuum Distillation

. Purify

2-(Chloromethyl)thiirane
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Reactivity of 2-(Chloromethyl)thiirane with Sulfonamides

2-(Chloromethyl)thiirane + Sulfonamide

Reaction in W/ \\‘action in Ethanol

Thiirane-Thietane Direct Nucleophilic
Rearrangement Substitution (Ad-E)

N-(Thietan-3-yl)sulfonamide N-(Thiiran-2-ylmethyl)sulfonamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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